Cas no 1425039-95-7 (D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester)

• Product Name: D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester
• CAS No: 1425039-95-7
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• CID: 5998103
• PubChem ID: 165706313
• Update Time: 2025-05-20

D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester
• tert-butyl (2R,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxybutanoate
• 1425039-95-7
• tert-Butyl (tert-butoxycarbonyl)-D-threoninate
• EN300-7548677

• Inchi： 1S/C13H25NO5/c1-8(15)9(10(16)18-12(2,3)4)14-11(17)19-13(5,6)7/h8-9,15H,1-7H3,(H,14,17)/t8-,9+/m0/s1
• InChI Key： KALBFNCSAOSDPJ-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H]([C@@H](O)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 275.17327290g/mol
• Monoisotopic Mass: 275.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 390.1±32.0 °C(Predicted)
• pka: 11.00±0.46(Predicted)

Additional information on D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester

D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester (CAS No. 1425039-95-7)

D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester (CAS No. 1425039-95-7) is a versatile compound with significant applications in the fields of medicinal chemistry and biotechnology. This compound is a protected derivative of D-threonine, a non-proteinogenic amino acid that plays a crucial role in various biological processes. The protection of the amino and carboxyl groups through the use of tert-butyloxycarbonyl (Boc) and tert-butyl ester functionalities makes it an ideal intermediate for the synthesis of complex peptides and other bioactive molecules.

The chemical structure of D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester is characterized by its chiral center at the α-carbon and the presence of two tert-butyl groups. The tert-butyloxycarbonyl (Boc) group protects the amino functionality, while the tert-butyl ester group protects the carboxyl group. This dual protection strategy ensures that the compound remains stable during synthetic manipulations and can be selectively deprotected as needed.

Recent advancements in medicinal chemistry have highlighted the importance of protected amino acids like D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its use in medicinal chemistry, D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester has found applications in biotechnology. Researchers at the University of California have utilized this compound to develop novel enzyme inhibitors that target specific metabolic pathways. These inhibitors have potential applications in metabolic engineering and the production of valuable biochemicals.

The synthesis of D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester typically involves several steps. First, D-threonine is converted to its Boc-protected form using di-tert-butyl dicarbonate (Boc₂O). Subsequently, the carboxyl group is esterified with tert-butanol to form the tert-butyl ester. This multi-step process ensures high purity and yield of the final product.

The physical and chemical properties of D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester are well-characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for various synthetic reactions and purification techniques.

In terms of safety and handling, D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester should be stored under dry conditions and protected from moisture to prevent hydrolysis. It is recommended to handle this compound using standard laboratory safety protocols to ensure the well-being of researchers and maintain the integrity of experimental results.

The market demand for D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester has been steadily increasing due to its wide range of applications in pharmaceutical research and development. Leading chemical suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound to meet the growing demand from academic and industrial laboratories.

In conclusion, D-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-, 1,1-dimethylethyl ester (CAS No. 1425039-95-7) is a valuable intermediate in medicinal chemistry and biotechnology. Its unique chemical structure and versatile properties make it an essential tool for researchers working on the development of novel therapeutics and biochemicals. As research continues to advance in these fields, the importance of this compound is likely to grow further.